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Compound of Interest

Compound Name: n-Octylcyclohexane

Cat. No.: B162980 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of n-
Octylcyclohexane (C14H28), a saturated hydrocarbon with increasing relevance in various

industrial and research applications. This document summarizes key physical and

thermodynamic data, details the experimental methodologies used for their determination, and

presents logical workflows for property measurement.

Core Thermodynamic Properties
n-Octylcyclohexane is a colorless liquid at standard conditions. A summary of its fundamental

thermodynamic and physical properties is presented below.

Table 1: Fundamental Physical and Thermodynamic Properties of n-Octylcyclohexane
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Property Value Source(s)

Molecular Formula C14H28 [1][2][3]

Molecular Weight 196.37 g/mol [1][2][3]

CAS Number 1795-15-9 [1][3]

Melting Point -19.69 °C (253.46 K) [4]

Boiling Point 264 °C (537.15 K) [4]

Flash Point 105.4 °C [4]

Enthalpy of Formation (gas,

298.15 K)
-295.6 ± 2.1 kJ/mol [3]

Temperature-Dependent Thermodynamic Properties
The thermodynamic properties of n-Octylcyclohexane exhibit significant variation with

temperature. The following tables summarize the available experimental data for density,

viscosity, heat capacity, and vapor pressure as a function of temperature.

Density
The density of liquid n-Octylcyclohexane decreases with increasing temperature.

Experimental data is presented in Table 2.

Table 2: Density of n-Octylcyclohexane at Various Temperatures
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Temperature (°C) Temperature (K) Density (g/cm³) Source(s)

20 293.15 0.817 [5][6]

25 298.15 0.813 [5][6]

30 303.15 0.809 [5][6]

40 313.15 0.801 [5][6]

50 323.15 0.793 [5][6]

60 333.15 0.785 [5][6]

Viscosity
The viscosity of n-Octylcyclohexane, a measure of its resistance to flow, decreases

significantly as temperature increases.

Table 3: Viscosity of n-Octylcyclohexane at Various Temperatures

Temperature (°C) Temperature (K)
Dynamic Viscosity
(mPa·s)

Source(s)

20 293.15 2.89 [5][6]

25 298.15 2.44 [5][6]

30 303.15 2.08 [5][6]

40 313.15 1.59 [5][6]

50 323.15 1.25 [5][6]

60 333.15 1.01 [5][6]

Heat Capacity
Heat capacity data for n-Octylcyclohexane is crucial for understanding its heat transfer

characteristics. While extensive temperature-dependent data is not readily available in the

literature, a representative value for the liquid phase is provided.
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Table 4: Liquid Phase Heat Capacity of n-Octylcyclohexane

Temperature (°C) Temperature (K)
Isobaric Heat
Capacity (Cp)
(J/mol·K)

Source(s)

25 298.15 395.4 [7]

Vapor Pressure
The vapor pressure of n-Octylcyclohexane increases with temperature, as described by the

Antoine equation:

log₁₀(P) = A - (B / (T + C))

where P is the vapor pressure in mmHg and T is the temperature in °C.

Table 5: Antoine Equation Constants for n-Octylcyclohexane

Constant Value
Temperature Range
(°C)

Source(s)

A 7.045 79 - 280 [8][9][10][11][12]

B 1654.2 79 - 280 [8][9][10][11][12]

C 207.3 79 - 280 [8][9][10][11][12]

Experimental Protocols
The accurate determination of thermodynamic properties relies on precise experimental

methodologies. The following sections detail the common protocols used for measuring the key

properties of liquid hydrocarbons like n-Octylcyclohexane.

Density Measurement
A common and accurate method for determining the density of liquids is the pycnometer

method.
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Density Measurement Workflow (Pycnometer)

Start

Weigh empty, clean, and dry pycnometer (m_p)

Fill pycnometer with deionized water

Weigh pycnometer filled with water (m_pw)

Calculate pycnometer volume (V_p) 
 V_p = (m_pw - m_p) / ρ_water

Clean and dry pycnometer

Fill pycnometer with n-Octylcyclohexane

Weigh pycnometer filled with sample (m_ps)

Calculate sample density (ρ_s) 
 ρ_s = (m_ps - m_p) / V_p

End

Click to download full resolution via product page

Workflow for density measurement using a pycnometer.
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The procedure involves the precise weighing of the pycnometer when empty, filled with a

reference liquid of known density (e.g., water), and finally filled with the sample liquid. The

volume of the pycnometer is determined using the reference liquid, and this volume is then

used to calculate the density of the sample.

Viscosity Measurement
The viscosity of hydrocarbon liquids can be determined using various types of viscometers,

including capillary viscometers, falling ball viscometers, and rotational viscometers. A

generalized workflow for viscosity measurement is outlined below.
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Viscosity Measurement Workflow

Start

Prepare viscometer and sample

Equilibrate sample to desired temperature

Perform measurement 
 (e.g., flow time, torque)

Calculate viscosity using instrument-specific equations

Repeat measurement for reproducibility

End

Click to download full resolution via product page

Generalized workflow for viscosity measurement.

For a capillary viscometer, the time it takes for a fixed volume of liquid to flow through a

capillary tube is measured. For a falling ball viscometer, the time it takes for a sphere to fall a
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certain distance through the liquid is recorded. Rotational viscometers measure the torque

required to rotate a spindle immersed in the fluid.

Heat Capacity Measurement
Differential Scanning Calorimetry (DSC) is a widely used technique for measuring the heat

capacity of liquids.

Heat Capacity Measurement Workflow (DSC)

Start

Calibrate DSC with a known standard (e.g., sapphire)

Prepare sample in a hermetically sealed pan

Run a baseline with an empty pan

Run the sample under the same conditions

Calculate heat capacity (Cp) from the heat flow difference

End
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Click to download full resolution via product page

Workflow for heat capacity measurement using DSC.

The method involves heating a sample and a reference at a controlled rate and measuring the

difference in heat flow required to maintain both at the same temperature. By comparing the

heat flow of the sample to that of a known standard, the heat capacity of the sample can be

determined.

Conclusion
This technical guide provides a consolidated source of information on the key thermodynamic

properties of n-Octylcyclohexane. The presented data and experimental protocols are

intended to be a valuable resource for researchers, scientists, and professionals in drug

development and other fields where the physicochemical properties of such compounds are of

critical importance. The provided workflows offer a logical framework for the experimental

determination of these properties. Further research to expand the temperature and pressure

ranges of the available data would be beneficial for a more complete understanding of the

thermodynamic behavior of n-Octylcyclohexane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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